Cas no 849616-14-4 (2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide)

• Product Name: 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide
• CAS No: 849616-14-4
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5454178
• PubChem ID: 6214672
• Update Time: 2025-06-08

2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26594330
• Z44359787
• (E)-2-cyano-3-(6-methoxynaphthalen-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• 849616-14-4
• AKOS000949620
• 2-cyano-3-(6-methoxynaphthalen-2-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide

• Inchi： 1S/C18H13N3O2S/c1-23-16-5-4-13-8-12(2-3-14(13)10-16)9-15(11-19)17(22)21-18-20-6-7-24-18/h2-10H,1H3,(H,20,21,22)
• InChI Key： LIYILHQQKBNRBD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC=C2C(=C1)C=CC(OC)=C2

Computed Properties

• Exact Mass: 335.07284784g/mol
• Monoisotopic Mass: 335.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide

Comprehensive Overview of 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide (CAS No. 849616-14-4)

2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide, with the CAS number 849616-14-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyano and methoxy-naphthalene functional groups, is often explored for its potential applications in kinase inhibition and signal transduction modulation. Researchers are particularly interested in its structural properties, which make it a candidate for targeting specific enzyme pathways involved in cellular regulation.

The molecular structure of 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide includes a thiazole ring, a naphthalene moiety, and a propenamide backbone, contributing to its diverse reactivity and binding affinity. These features align with current trends in drug discovery, where small-molecule inhibitors are increasingly sought after for their precision in modulating biological targets. The compound's CAS no. 849616-14-4 is frequently referenced in academic databases, underscoring its relevance in medicinal chemistry and biopharmaceutical innovation.

In recent years, the demand for highly specific kinase inhibitors has surged, driven by advancements in personalized medicine and cancer therapeutics. 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide has been studied in this context due to its potential to interfere with aberrant cell signaling pathways. Its methoxy-naphthalene group enhances solubility and bioavailability, critical factors in drug development. These attributes make it a subject of interest for researchers investigating targeted therapies for complex diseases.

Another area of exploration for CAS no. 849616-14-4 is its role in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier has prompted studies into its efficacy against protein misfolding disorders, such as Alzheimer's and Parkinson's diseases. This aligns with growing public interest in neuroprotective agents and cognitive health, topics frequently searched in academic and health-focused platforms.

From a synthetic chemistry perspective, 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide exemplifies the convergence of heterocyclic chemistry and molecular design. Its synthesis often involves multi-step organic reactions, including condensation and cyclization techniques, which are widely discussed in chemical literature. The compound's CAS registry number 849616-14-4 serves as a key identifier for researchers accessing chemical databases like PubChem or Reaxys.

Environmental and green chemistry considerations are also relevant to discussions about 849616-14-4. As the pharmaceutical industry shifts toward sustainable practices, the synthesis and application of such compounds are evaluated for their eco-friendliness. This resonates with broader societal concerns about reducing chemical waste and energy-efficient production, frequently highlighted in scientific forums and industry reports.

In summary, 2-Cyano-3-(6-methoxy-2-naphthalenyl)-N-2-thiazolyl-2-propenamide (CAS no. 849616-14-4) represents a multifaceted compound with promising applications in drug discovery, neurobiology, and materials science. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in addressing unmet medical needs and advancing scientific innovation.